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Compound of Interest

Compound Name:
1,2-Dioleoyl-sn-glycero-3-

phosphocholine-d9

Cat. No.: B15553787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,2-dioleoyl-sn-glycero-3-
phosphocholine-d9 (DOPC-d9), a deuterated synthetic phospholipid critical for a range of

advanced research and pharmaceutical applications.

Core Compound Data
1,2-dioleoyl-sn-glycero-3-phosphocholine-d9 is a deuterium-labeled form of 1,2-dioleoyl-sn-

glycero-3-phosphocholine (DOPC), a naturally occurring phospholipid. The nine deuterium

atoms are located on the choline head group, providing a stable isotopic label for mass

spectrometry-based quantification.

Parameter Value Reference

Molecular Weight 795.169 g/mol

Chemical Formula (non-

deuterated)
C44H84NO8P [1][2][3]

CAS Number (non-deuterated) 4235-95-4 [1][3]

Synonyms DOPC-d9 [4]
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Applications in Research and Drug Development
DOPC-d9 is a versatile tool in lipidomics, drug delivery, and membrane biophysics. Its primary

applications include:

Internal Standard for Mass Spectrometry: Due to its chemical identity with endogenous

DOPC and its distinct mass, DOPC-d9 is an ideal internal standard for the accurate

quantification of phospholipids in complex biological samples.[4]

Lipid Nanoparticle (LNP) Formulation: DOPC is a key component in the formation of LNPs

for the delivery of nucleic acids, such as mRNA and miRNA.[3] The deuterated form can be

used in formulation studies to track the lipid components.

Model Membrane Studies: DOPC is widely used to create artificial membranes, including

liposomes and micelles, for studying membrane properties and drug-membrane interactions.

Experimental Protocols
Quantification of Phospholipids in Biological Samples
using LC-MS/MS
This protocol outlines the use of DOPC-d9 as an internal standard for the quantification of

DOPC in a biological matrix (e.g., plasma, tissue homogenate).

Methodology:

Sample Preparation:

Thaw biological samples on ice.

To 100 µL of sample, add 10 µL of a known concentration of DOPC-d9 in methanol (e.g.,

10 µg/mL).

Perform a lipid extraction using a modified Bligh-Dyer or Folch method with chloroform

and methanol.

Evaporate the organic phase to dryness under a stream of nitrogen.
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Reconstitute the lipid extract in a suitable solvent for LC-MS analysis (e.g.,

methanol/chloroform 1:1).

LC-MS/MS Analysis:

Liquid Chromatography (LC): Employ a C18 reversed-phase column to separate the lipids.

A gradient elution with mobile phases containing acetonitrile and water with additives like

formic acid and ammonium formate is typically used.

Mass Spectrometry (MS/MS): Operate the mass spectrometer in positive ion mode using

electrospray ionization (ESI). Monitor the specific precursor-to-product ion transitions for

both DOPC and DOPC-d9.

Data Analysis:

Integrate the peak areas for both the analyte (DOPC) and the internal standard (DOPC-

d9).

Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

Quantify the concentration of DOPC in the sample by comparing the response ratio to a

standard curve generated with known concentrations of non-labeled DOPC.

Sample Preparation Analysis Data Processing

Biological Sample Add DOPC-d9 Internal Standard Lipid Extraction Evaporate to Dryness Reconstitute LC-MS/MS Analysis Peak Integration Calculate Response Ratio Quantification
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LC-MS/MS Quantification Workflow

Formulation of Lipid Nanoparticles (LNPs)
This protocol describes a general method for preparing LNPs using DOPC for nucleic acid

delivery.
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Methodology:

Lipid Stock Preparation:

Prepare stock solutions of the individual lipid components (e.g., ionizable lipid, cholesterol,

DSPC, and DOPC) in ethanol.

Mix the lipid stock solutions in the desired molar ratios.

Nucleic Acid Preparation:

Prepare the nucleic acid (e.g., mRNA) in an aqueous buffer (e.g., citrate buffer, pH 4.0).

LNP Assembly:

Rapidly mix the lipid-ethanol solution with the aqueous nucleic acid solution using a

microfluidic mixing device. The rapid mixing leads to the self-assembly of the LNPs,

encapsulating the nucleic acid.

Purification and Characterization:

Purify the LNP formulation to remove residual ethanol and unencapsulated nucleic acid

using tangential flow filtration (TFF) or dialysis.

Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and

encapsulation efficiency.
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Lipid Nanoparticle Formulation Workflow

Signaling Pathways and Logical Relationships
The primary role of DOPC-d9 is as an analytical tool rather than a modulator of signaling

pathways. Its logical relationship in experimental design is that of a control or standard against

which the endogenous, non-labeled counterpart is measured.
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Role of DOPC-d9 in Quantification

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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